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Compound of Interest

Compound Name: Dimethyldioctylammonium

CAS No.: 20256-55-7

Cat. No.: B10786854 Get Quote

Executive Summary
This application note details the formulation, application, and validation protocols for

Dimethyldioctylammonium chloride (DDOAC) (CAS: 5538-94-3) as a primary or co-biocide in

wood preservation. While Didecyldimethylammonium chloride (DDAC) is the industry standard,

DDOAC offers a distinct rheological advantage: controlled foam profile. In high-throughput

Vacuum-Pressure Impregnation (VPI) systems, excessive foaming of standard quats can lead

to pump cavitation and solution recovery issues. This guide provides a technical roadmap for

substituting or blending DDOAC to maintain biocidal efficacy while optimizing process

engineering.

Chemical Basis & Mechanism of Action
Molecular Attributes
Dimethyldioctylammonium chloride consists of a quaternary nitrogen center, two methyl

groups, and two linear octyl (C8) chains.

Hydrophile-Lipophile Balance (HLB): The C8 chains provide a lower hydrophobicity

compared to C10 (Didecyl) variants. This shift alters the critical micelle concentration (CMC)

and reduces the stability of foam lamellae, resulting in "fast-breaking" foam.
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Solubility: Highly soluble in aqueous systems; stable across a wide pH range (2–12).

Mechanism of Fixation & Biocidal Activity
The efficacy of DDOAC relies on two simultaneous mechanisms:

Cellular Lysis: The cationic headgroup adsorbs to the negatively charged cell walls of fungi

(e.g., Gloeophyllum trabeum) and bacteria. The lipophilic C8 tails penetrate the membrane,

causing leakage of intracellular constituents and cell death.

Lignocellulosic Fixation: DDOAC fixes to wood fibers via cation exchange. The quaternary

ammonium cation (

) replaces protons or metal ions on the carboxylic acid groups of hemicellulose and lignin.
This prevents leaching when exposed to moisture.
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Figure 1: Dual mechanism of DDOAC: Fixation to wood substrate prevents leaching, while

free/mobile quat disrupts fungal membranes.

Formulation Protocols
Raw Material Specifications
Ensure the raw material meets the following criteria to prevent process incompatibility:
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Parameter Specification Reason

Active Matter 50% or 80% w/w
Standard industrial

concentrations.

Free Amine < 2.0%
Excess free amine increases

pH drift and odor.

pH (10% aq) 6.0 – 9.0

Neutral-to-alkaline range

prevents corrosion of mild steel

tanks.

Appearance Clear, pale yellow
Turbidity indicates impurities or

phase separation.

Protocol: Preparation of Working Solution (Type ACQ
Analog)
This protocol describes formulating a generic Alkaline Copper Quaternary (ACQ) analog using

DDOAC as the co-biocide.

Target Concentration: 1.0% Active Ingredients (0.67% Copper as CuO, 0.33% DDOAC). Batch

Size: 1,000 Liters.

Reagents:

Copper Ethanolamine Complex (10% Cu basis).

DDOAC (50% Active basis).

Water (Process grade).

Step-by-Step Procedure:

Charge Water: Fill the mixing tank with 900 L of water.

Agitation: Engage low-shear agitation (avoid vortexing to minimize air entrainment).
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Copper Addition: Slowly add 67 kg of Copper Ethanolamine Complex. Mix for 10 minutes

until the solution is a uniform dark blue.

DDOAC Addition: Add 6.6 kg of DDOAC (50% active).

Critical Note: Add DDOAC after the copper is fully dispersed. Adding cationic quat to

concentrated anionic regions can cause localized precipitation.

Volume Adjustment: Top up with water to the 1,000 L mark.

QC Check: Measure pH (Target: 9.0–10.0) and Specific Gravity.[1]

Application Protocol: Vacuum-Pressure
Impregnation (VPI)
The "Full-Cell" (Bethell) process is recommended for maximum uptake and retention.

Process Workflow
The low-foam characteristic of DDOAC allows for faster vacuum release and pressure ramping

compared to C10 quats.
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Figure 2: Modified Bethell Process. DDOAC minimizes foam build-up during the 'Drain' and

'Final Vacuum' phases.

Self-Validating Quality Control
To ensure the process was successful, perform the following Penetration & Retention Check:

Core Sampling: Extract 5mm cores from 10 random boards per charge.
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Indicator Spray: Spray cores with Bromophenol Blue (0.1% in ethanol).

Result: The Quat (DDOAC) will turn the indicator Blue/Purple. Untreated heartwood

remains yellow/natural.

Validation: Measure the depth of the blue zone. It must meet the specific Use Category

requirements (e.g., UC3B requires full sapwood penetration).

Efficacy & Leaching Validation
Leaching Test (AWPA E11 Standard)
Before efficacy testing, the formulation must undergo leaching to simulate weathering.

Method: Impregnate wood blocks (19mm cubes). Submerge in deionized water for 14 days,

changing water every 6-24 hours.

Analysis: Analyze leachate via HPLC or Two-Phase Titration (Epton Method) to quantify

DDOAC loss.

Acceptance Criteria: <10% loss of active ingredient after fixation period (48 hours post-

treatment).

Biological Efficacy (Soil Block Test - AWPA E10)
This is the "Gold Standard" for toxicity.

Organism Type Relevance

Gloeophyllum trabeum Brown Rot
Standard test fungus for

softwoods.

Trametes versicolor White Rot
Standard test fungus for

hardwoods.

Poria placenta Brown Rot

Copper-tolerant fungus

(Critical for Co-biocide

validation).
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Protocol:

Treatment: Treat blocks to varying retentions (e.g., 1.0, 2.0, 4.0 kg/m ³).

Weathering: Perform leaching (Section 5.1).

Exposure: Place blocks on feeder strips in soil jars inoculated with fungi.

Incubation: Incubate for 12 weeks at 25°C / 70% RH.

Measurement: Calculate % Weight Loss.

Threshold: Effective retention is defined as the level where weight loss is <2%.

Safety & Environmental Handling
Corrosivity: DDOAC concentrate is corrosive to skin and eyes (Category 1B).[2] Always wear

butyl rubber gloves and face shields.

Aquatic Toxicity: Highly toxic to aquatic life.[2][3] Do not discharge effluent directly into

waterways.

Neutralization: In case of spill, neutralize with anionic surfactant (e.g., sodium lauryl sulfate)

or clay absorbents to deactivate the cation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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